N-[(2S,3S)-2-(1-ethyl-1H-imidazol-2-yl)oxolan-3-yl]prop-2-enamide

• IUPAC Name: N-[(2S,3S)-2-(1-ethylimidazol-2-yl)oxolan-3-yl]prop-2-enamide
• InChI: InChI=1S/C12H17N3O2/c1-3-10(16)14-9-5-8-17-11(9)12-13-6-7-15(12)4-2/h3,6-7,9,11H,1,4-5,8H2,2H3,(H,14,16)/t9-,11-/m0/s1
• InChI Key: SKQZRPAGDDSTFO-ONGXEEELSA-N
• Canonical SMILES: CCN1C=CN=C1C2C(CCO2)NC(=O)C=C
• Isomeric SMILES: CCN1C=CN=C1[C@@H]2[C@H](CCO2)NC(=O)C=C
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• CAS No.: 2094023-33-1

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

The (2S,3S) notation indicates that the carbon atoms they are attached to are chiral centers. If a molecule has a chiral center, that means the molecule comes in at least two kinds of isomers called stereoisomers.

Chemical Reactions Analysis

Imidazole is an important heterocyclic structural motif in functional molecules and is utilized in a diverse range of applications. Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific structure and the biological system in which they are used. Many imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.